2-Diethylamino-6-methyl-pyrimidine-4-carboxylic acid hydrochloride

• IUPAC Name: 2-(diethylamino)-6-methylpyrimidine-4-carboxylic acid;hydrochloride
• InChI: InChI=1S/C10H15N3O2.ClH/c1-4-13(5-2)10-11-7(3)6-8(12-10)9(14)15;/h6H,4-5H2,1-3H3,(H,14,15);1H
• InChI Key: WCTDBULGAOSISJ-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C1=NC(=CC(=N1)C(=O)O)C.Cl
• Molecular Formula: C10H16ClN3O2
• Molecular Weight: 245.70 g/mol

Description

2-Diethylamino-6-methyl-pyrimidine-4-carboxylic acid hydrochloride (2-DEAMPC) is an organic compound that has found a variety of applications in the fields of science and medicine. It is an important building block for the synthesis of other compounds, and has been used in a range of scientific and medical research applications.

Scientific Research Applications

2-Diethylamino-6-methyl-pyrimidine-4-carboxylic acid hydrochloride has been used in a variety of scientific and medical research applications. It has been used as a reagent in the synthesis of other compounds, and as a ligand for the study of enzyme-substrate interactions. Additionally, it has been used to study the effects of calcium-activated potassium channels on neuronal excitability, and as a fluorescent probe for the study of cell membrane structure.

Mechanism of Action

2-Diethylamino-6-methyl-pyrimidine-4-carboxylic acid hydrochloride acts as a ligand for the binding of various molecules to its active site. This binding is facilitated by the formation of hydrogen bonds between the hydrogen atoms of this compound and the oxygen atoms of the molecules it binds to. Additionally, the hydrophobic nature of this compound allows it to interact with the hydrophobic regions of the molecules it binds to.
Biochemical and Physiological Effects
This compound has been used to study the effects of calcium-activated potassium channels on neuronal excitability. It has also been used to study the effects of calcium-activated chloride channels on neuronal excitability. Additionally, it has been used to study the effects of calcium-activated chloride channels on the regulation of intracellular calcium levels.

Advantages and Limitations for Lab Experiments

The use of 2-Diethylamino-6-methyl-pyrimidine-4-carboxylic acid hydrochloride in lab experiments has several advantages. It is a relatively inexpensive compound to synthesize, and it is chemically stable, making it ideal for long-term storage. Additionally, it is relatively non-toxic, making it safe to use in experiments. However, this compound is not water-soluble, which can make it difficult to use in certain experiments.

Future Directions

There are a number of potential future directions for research involving 2-Diethylamino-6-methyl-pyrimidine-4-carboxylic acid hydrochloride. These include further research into the effects of this compound on neuronal excitability and the regulation of intracellular calcium levels, as well as research into the potential use of this compound as a fluorescent probe for the study of cell membrane structure. Additionally, research into the use of this compound as a ligand for the study of enzyme-substrate interactions could provide valuable insight into the regulation of enzyme activity. Finally, further research into the synthesis of this compound could lead to the development of improved synthesis methods that produce higher purity compounds.